Cas no 2138092-46-1 (3-{[2-(Methoxymethyl)-5-methylquinazolin-4-yl]sulfanyl}propanoic acid)

• Product Name: 3-{[2-(Methoxymethyl)-5-methylquinazolin-4-yl]sulfanyl}propanoic acid
• CAS No: 2138092-46-1
• MF: C₁₄H₁₆N₂O₃S
• MW: 292.353442192078
• CID: 5944586
• PubChem ID: 165500165
• Update Time: 2025-05-26

3-{[2-(Methoxymethyl)-5-methylquinazolin-4-yl]sulfanyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1153500
• 2138092-46-1
• 3-{[2-(methoxymethyl)-5-methylquinazolin-4-yl]sulfanyl}propanoic acid
• 3-{[2-(Methoxymethyl)-5-methylquinazolin-4-yl]sulfanyl}propanoic acid

• Inchi： 1S/C14H16N2O3S/c1-9-4-3-5-10-13(9)14(20-7-6-12(17)18)16-11(15-10)8-19-2/h3-5H,6-8H2,1-2H3,(H,17,18)
• InChI Key： XDCUXMOGDFZWMO-UHFFFAOYSA-N
• SMILES： S(CCC(=O)O)C1=C2C(C=CC=C2C)=NC(COC)=N1

Computed Properties

• Exact Mass: 292.08816355g/mol
• Monoisotopic Mass: 292.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 97.6Ų

Additional information on 3-{[2-(Methoxymethyl)-5-methylquinazolin-4-yl]sulfanyl}propanoic acid

Research Brief on 3-{[2-(Methoxymethyl)-5-methylquinazolin-4-yl]sulfanyl}propanoic acid (CAS: 2138092-46-1)

In recent years, the compound 3-{[2-(Methoxymethyl)-5-methylquinazolin-4-yl]sulfanyl}propanoic acid (CAS: 2138092-46-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This quinazoline derivative has shown promising potential in various therapeutic applications, particularly in the modulation of enzyme activity and as a scaffold for drug development. The unique structural features of this compound, including the methoxymethyl and sulfanyl propanoic acid moieties, contribute to its biological activity and make it a valuable candidate for further investigation.

Recent studies have focused on elucidating the mechanism of action of 3-{[2-(Methoxymethyl)-5-methylquinazolin-4-yl]sulfanyl}propanoic acid. One key finding is its ability to act as an inhibitor of specific kinases involved in inflammatory pathways. In vitro assays have demonstrated its efficacy in reducing the production of pro-inflammatory cytokines, suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, the compound's stability and bioavailability have been evaluated, with promising results indicating its suitability for further preclinical development.

The synthesis and optimization of 3-{[2-(Methoxymethyl)-5-methylquinazolin-4-yl]sulfanyl}propanoic acid have also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, while structure-activity relationship (SAR) studies have identified key modifications that enhance its pharmacological properties. These advancements are critical for the compound's progression into clinical trials and eventual commercialization.

In conclusion, 3-{[2-(Methoxymethyl)-5-methylquinazolin-4-yl]sulfanyl}propanoic acid represents a promising candidate for therapeutic development, with its unique chemical structure and biological activity offering multiple avenues for research. Continued investigation into its mechanisms, optimization of its synthesis, and evaluation of its safety profile will be essential for realizing its full potential in the pharmaceutical industry.